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Compound of Interest

Compound Name: 2-Fluoro-4-nitrobenzamide
CAS No.: 350-32-3
Cat. No.: B1321429
Get Quote
. J

CAS Number: 350-32-3

This technical guide provides a comprehensive overview of 2-Fluoro-4-nitrobenzamide, a key
intermediate in organic synthesis. The document is intended for researchers, scientists, and
professionals in the field of drug development and chemical manufacturing.

Chemical and Physical Properties

2-Fluoro-4-nitrobenzamide is a stable, solid organic compound. Its key physicochemical
properties are summarized in the table below, providing a foundation for its use in various
chemical reactions and processes.
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Property Value Reference
CAS Number 350-32-3 [1]
Molecular Formula C7HsFN203 [1]
Molecular Weight 184.12 g/mol [11[2]

White to light yellow crystalline
Appearance [3]

powder

Not explicitly found for 2-
Fluoro-4-nitrobenzamide, but

Melting Point its precursor 2-Fluoro-4- [3][4]
nitrobenzoic acid has a melting
point of 174.5-177 °C.

Boiling Point Not available

N Soluble in many organic
Solubility vent
solvents.

0=C(N)C1=CC=C(--INVALID-
SMILES 2]
LINK--=0)C=C1F

InChl=1S/C7H5FN203/c8-6-3-
InChl 4(10(12)13)1-2-5(6)7(9)11/h1-  [1]
3H,(H2,9,11)

Synthesis and Experimental Protocols

2-Fluoro-4-nitrobenzamide is primarily synthesized from its corresponding carboxylic acid, 2-
fluoro-4-nitrobenzoic acid. The general synthetic approach involves the activation of the
carboxylic acid followed by amidation.

Synthesis of the Precursor: 2-Fluoro-4-nitrobenzoic acid

A common method for the synthesis of 2-fluoro-4-nitrobenzoic acid is the oxidation of 2-fluoro-
4-nitrotoluene.

Experimental Protocol: Oxidation of 2-Fluoro-4-nitrotoluene
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This protocol is adapted from a procedure for a similar oxidation reaction.

o Materials: 2-fluoro-4-nitrotoluene, potassium permanganate (KMnOa), sodium hydroxide
(NaOH), hydrochloric acid (HCI), Celite.

e Procedure:

o A mixture of 2-fluoro-4-nitrotoluene, a phase transfer catalyst (e.g., tetrabutylammonium
bromide), and aqueous NaOH is prepared in a reaction vessel.

o Potassium permanganate is added portion-wise to the stirred mixture.

o The reaction is heated to facilitate the oxidation. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is cooled to room temperature and filtered through
a pad of Celite to remove manganese dioxide (MnQOz2).

o The filtrate is acidified with concentrated HCI to a pH of 2, which precipitates the 2-fluoro-
4-nitrobenzoic acid.

o The solid product is collected by vacuum filtration, washed with cold water, and dried.

Synthesis of 2-Fluoro-4-nitrobenzamide from 2-Fluoro-4-
hitrobenzoic acid

The conversion of the carboxylic acid to the amide can be achieved through the formation of an
acyl chloride intermediate.

Experimental Protocol: Amidation of 2-Fluoro-4-nitrobenzoic acid

o Materials: 2-Fluoro-4-nitrobenzoic acid, thionyl chloride (SOCI2) or oxalyl chloride, an
appropriate solvent (e.g., dichloromethane, THF), and a source of ammonia (e.g.,
ammonium hydroxide or ammonia gas).

e Procedure:

o 2-Fluoro-4-nitrobenzoic acid is dissolved in a suitable anhydrous solvent.
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o Thionyl chloride or oxalyl chloride is added dropwise to the solution, often with a catalytic
amount of dimethylformamide (DMF). The reaction mixture is typically stirred at room
temperature or gently heated until the evolution of gas ceases, indicating the formation of
the acyl chloride.

o The excess chlorinating agent and solvent are removed under reduced pressure.
o The crude acyl chloride is redissolved in an anhydrous solvent and cooled in an ice bath.

o A solution of aqueous ammonium hydroxide is added dropwise, or ammonia gas is
bubbled through the solution.

o The reaction mixture is stirred, allowing the amide to form.

o The product is then isolated by filtration or extraction, followed by purification, which may
involve recrystallization or column chromatography.

Spectroscopic Characterization

While a comprehensive public database of the spectra for 2-Fluoro-4-nitrobenzamide is not
readily available, the expected spectroscopic features can be predicted based on its structure
and data from similar compounds. Commercial suppliers often provide spectra upon request.[5]

'H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons
and the amide protons. The aromatic region will display complex splitting patterns due to the
fluorine and nitro group substituents. The amide protons will likely appear as a broad singlet.

3C NMR Spectroscopy

The carbon NMR spectrum will show distinct signals for each of the seven carbon atoms in the
molecule. The chemical shifts will be influenced by the electron-withdrawing effects of the
fluorine and nitro groups, as well as the amide functionality.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present:
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N-H stretching: Two bands in the region of 3400-3200 cm~1 for the primary amide.

C=0 stretching: A strong absorption around 1680-1640 cm~1 for the amide carbonyl.

N-O stretching (nitro group): Two strong bands around 1550-1500 cm~* and 1350-1300
cm~L,

C-F stretching: An absorption in the region of 1250-1000 cm™1,

Mass Spectrometry

The mass spectrum will show a molecular ion peak (M*) corresponding to the molecular weight
of the compound (184.12 g/mol ). Fragmentation patterns would be consistent with the loss of
the amide group, nitro group, and other fragments.

Applications in Organic Synthesis

2-Fluoro-4-nitrobenzamide is a valuable building block for the synthesis of more complex
molecules, particularly in the pharmaceutical industry. It serves as a precursor to other key
intermediates.

Synthesis of 2-Fluoro-4-nitrobenzonitrile

2-Fluoro-4-nitrobenzamide can be dehydrated to form 2-fluoro-4-nitrobenzonitrile, a versatile
intermediate in medicinal chemistry.

Reaction Scheme:

(Z—FIuoro—4—nitrobenzamid9 Dehydration (€.g., P20s) >(2—Fluoro—4—nitrobenzonitrila

Click to download full resolution via product page

Dehydration of 2-Fluoro-4-nitrobenzamide.

A patent describes the reaction of 2-fluoro-4-nitrobenzamide with a dehydrating agent such
as phosphorus pentoxide (P20s) to yield 2-fluoro-4-nitrobenzonitrile.[6]
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Synthesis of N-methyl-2-fluoro-4-nitrobenzamide

The amide can be N-alkylated to produce derivatives such as N-methyl-2-fluoro-4-
nitrobenzamide, another important synthetic intermediate.

Safety and Handling

2-Fluoro-4-nitrobenzamide should be handled with appropriate safety precautions in a well-
ventilated laboratory environment.

Hazard Statements:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Measures:

Wear protective gloves, eye protection, and face protection.

Avoid breathing dust.

Use only outdoors or in a well-ventilated area.

Wash skin thoroughly after handling.

Logical Workflow for Synthesis and Application

The following diagram illustrates the logical workflow from the starting material to the
application of 2-Fluoro-4-nitrobenzamide as a synthetic intermediate.
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Synthetic and Application Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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